Sildenafil-d3

Specification

• CAS No.: 1126745-90-1
• Molecular Formula: C22H30N6O4S
• Molecular Weight: 477.6 g/mol
• IUPAC Name: 5-[2-ethoxy-5-[4-(trideuteriomethyl)piperazin-1-yl]sulfonylphenyl]-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one
• Standard InChI: InChI=1S/C22H30N6O4S/c1-5-7-17-19-20(27(4)25-17)22(29)24-21(23-19)16-14-15(8-9-18(16)32-6-2)33(30,31)28-12-10-26(3)11-13-28/h8-9,14H,5-7,10-13H2,1-4H3,(H,23,24,29)/i3D3
• Standard InChI Key: BNRNXUUZRGQAQC-HPRDVNIFSA-N
• Isomeric SMILES: [2H]C([2H])([2H])N1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)OCC)C3=NC4=C(C(=O)N3)N(N=C4CCC)C
• SMILES: CCCC1=NN(C2=C1N=C(NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)C)OCC)C
• Canonical SMILES: CCCC1=NN(C2=C1N=C(NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)C)OCC)C

Introduction

Chemical Structure and Properties

Structural Characteristics

Sildenafil-d3 maintains the core structure of sildenafil (C₂₂H₃₀N₆O₄S) with the critical distinction of three deuterium atoms replacing hydrogen atoms. This results in a molecular formula of C₂₂H₂₇D₃N₆O₄S. The specific positions of deuterium substitution are strategically selected to create a stable internal standard that closely mimics the chromatographic behavior of sildenafil while providing distinct mass spectrometric signals.

Physical and Chemical Properties

The physicochemical properties of Sildenafil-d3 closely resemble those of sildenafil, exhibiting similar solubility characteristics, stability parameters, and reactivity patterns. This similarity is fundamental to its function as an internal standard, as it ensures that both compounds behave nearly identically during sample preparation, extraction, and analysis procedures.

Table 1: Key Physicochemical Properties of Sildenafil-d3

Property	Characteristic
Molecular Formula	C₂₂H₂₇D₃N₆O₄S
Molecular Weight	Approximately 477.6 g/mol
Appearance	White to off-white crystalline powder
Solubility	Similar to sildenafil (slightly soluble in water, more soluble in organic solvents)
Stability	Stable under standard laboratory conditions
Primary Function	Internal standard for sildenafil quantification

Analytical Applications

Role as Internal Standard in Bioanalytical Methods

Sildenafil-d3 has established itself as an essential internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for sildenafil quantification. In bioequivalence studies, it is typically added to plasma samples at a standardized concentration to account for variations in extraction efficiency, matrix effects, and instrument response. In one documented study, Sildenafil-d3 was used at a concentration of 217.000 ng/mL as an internal standard for sildenafil analysis.

Sildenafil-d3 plays a pivotal role in bioequivalence evaluations, which are essential for comparing generic formulations to reference products. In a documented bioequivalence study examining two sildenafil 50 mg film-coated tablets, Sildenafil-d3 was employed as the internal standard for the bioanalytical method. The study involved extracting plasma samples and analyzing them using chromatographic methods with Sildenafil-d3 as a reference compound.

Figure 3 from the research demonstrates chromatograms of plasma samples containing Sildenafil-d3 as the internal standard alongside the analyte sildenafil. The study successfully established a bioanalytical method for sildenafil quantification using Sildenafil-d3, which was subsequently applied to evaluate the bioequivalence of two sildenafil formulations.

Validation of Analytical Methods

Sildenafil-d3 is instrumental in validating bioanalytical methods for sildenafil quantification. Its use facilitates the assessment of method parameters including:

• Linearity and calibration range

• Precision and accuracy

• Matrix effects

• Recovery rates

• Stability under various conditions

• Lower limit of quantification (LLOQ)

Table 2: Parameters in Analytical Method Validation Using Sildenafil-d3

Validation Parameter	Typical Findings
Recovery	Assessed at multiple concentration levels
Matrix Effect	Investigated for both sildenafil and Sildenafil-d3
Auto-Sampler Stability	Evaluated using quality control samples
Long-term Stability	Assessed at various storage temperatures
Freeze-Thaw Stability	Tested through multiple freeze-thaw cycles

Synthesis and Production Methods

Quality Control Considerations

The production of Sildenafil-d3 for analytical purposes requires stringent quality control measures to ensure:

• High chemical purity (typically >99%)

• High isotopic purity (minimal undeuterated or partially deuterated species)

• Batch-to-batch consistency

• Stability during storage and use

• Accurate certification of concentration for reference standards

Pharmacokinetic Studies

Applications in Pharmacokinetic Analysis

Sildenafil-d3 enables precise quantification of sildenafil in pharmacokinetic studies investigating parameters such as:

• Maximum plasma concentration (Cmax)

• Time to reach maximum concentration (Tmax)

• Area under the plasma concentration-time curve (AUC)

• Elimination half-life

• Bioavailability

The bioequivalence study utilizing Sildenafil-d3 demonstrated that pharmacokinetic parameter values for the tested formulations fell within the FDA and European Medicines Agency specified bioequivalence limits (80-125%), suggesting equivalent clinical efficacy between the compared brands.

Metabolite Analysis

Sildenafil-d3 also facilitates the study of sildenafil metabolism. The metabolism of sildenafil occurs primarily through the CYP3A4 hepatic microsomal isoenzymes and to a lesser extent via the CYP2C9 hepatic isoenzymes. The predominant circulating metabolite results from N-demethylation of sildenafil, possessing approximately 50% of the potency of the parent drug for PDE5 inhibition. Having a reliable internal standard like Sildenafil-d3 enables accurate quantification of both the parent drug and its metabolites in biological samples.

Comparison with Other Deuterated Sildenafil Analogues

Sildenafil-d3 versus Sildenafil-d8

While Sildenafil-d3 contains three deuterium atoms, other deuterated analogues such as Sildenafil-d8 have been developed with different degrees of deuteration. Sildenafil-d8 features eight deuterium atoms replacing hydrogen atoms in the sildenafil structure. Both compounds serve as internal standards in bioanalytical methods, but their different mass shifts (relative to sildenafil) may offer distinct advantages depending on the specific analytical requirements and potential interfering compounds in the matrix.

Table 3: Comparison of Deuterated Sildenafil Analogues

Characteristic	Sildenafil-d3	Sildenafil-d8
Deuterium Atoms	3	8
Mass Shift	+3 m/z units	+8 m/z units
Application	Internal standard in LC-MS/MS	Internal standard in LC-MS/MS
Mass Selectivity	Moderate	Higher
Documented Use	Bioequivalence studies	Pharmacokinetic analysis

Selection Considerations

The choice between Sildenafil-d3 and other deuterated analogues depends on several factors:

• Required mass separation from the analyte and potential metabolites

• Potential interferences in the specific biological matrix

• Stability considerations during sample preparation

• Commercial availability and cost

• Established methods in regulatory guidelines

Future Research Directions

Advanced Analytical Applications

Future research involving Sildenafil-d3 may explore:

• Development of more sensitive analytical methods with lower detection limits

• Application in dried blood spot analysis for simplified sample collection

• Integration into automated high-throughput screening methods

• Use in environmental monitoring of pharmaceutical residues

Expanded Metabolite Profiling

Sildenafil-d3 may enable more comprehensive studies of sildenafil metabolism, particularly:

• Identification and quantification of minor metabolites

• Investigation of metabolic differences in special populations

• Detection of novel metabolic pathways

• Studies of drug-drug interactions affecting sildenafil metabolism